Cas no 137235-80-4 (Fibrinogen-Binding Peptide)

• Product Name: Fibrinogen-Binding Peptide
• CAS No: 137235-80-4
• MF: C₂₅H₃₉N₇O₈
• MW: 565.619265794754
• CID: 212525
• Update Time: 2025-06-30

Fibrinogen-Binding Peptide Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[1-[N-(N-L-a-glutamyl-L-histidyl)-L-isoleucyl]-L-prolyl]-(9CI)
• (4S)-4-amino-5-[[(2S)-1-[[(2S,3S)-1-[(2S)-2-[[(1S)-1-carboxyethyl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Fibrinogen-Binding Peptide
• GLU-HIS-ILE-PRO-ALA
• (4S)-4-amino-5-[[(2S)-1-[[(2S,3S)-1-[(2S)-2-[[(2S)-1-hydroxy-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Glutamyl-histidyl-isoleucyl-prolyl-alanine

• Inchi： 1S/C25H39N7O8/c1-4-13(2)20(24(38)32-9-5-6-18(32)23(37)29-14(3)25(39)40)31-22(36)17(10-15-11-27-12-28-15)30-21(35)16(26)7-8-19(33)34/h11-14,16-18,20H,4-10,26H2,1-3H3,(H,27,28)(H,29,37)(H,30,35)(H,31,36)(H,33,34)(H,39,40)/t13-,14-,16-,17-,18-,20-/m0/s1
• InChI Key： VWJLJHZPMZGDDV-HOCDWTQPSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC1=CN=CN1)NC([C@H](CCC(=O)O)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 565.28600
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 19

Experimental Properties

• PSA: 236.91000
• LogP: 0.55120

Additional information on Fibrinogen-Binding Peptide

Fibrinogen-Binding Peptide (CAS No. 137235-80-4): A Promising Molecule in Biomedical Research

Fibrinogen-Binding Peptide (CAS No. 137235-80-4) is a specialized peptide that has garnered significant attention in the fields of biomedicine and materials science due to its unique ability to bind to fibrinogen, a key protein involved in blood coagulation. This peptide holds immense potential for various applications, including the development of novel therapeutic agents, diagnostic tools, and advanced biomaterials.

The fibrinogen-binding peptide is characterized by its high affinity and specificity for fibrinogen, which is crucial for its biological functions. Fibrinogen is a glycoprotein that plays a central role in the blood clotting process by forming a fibrin network that stabilizes the clot. The interaction between the fibrinogen-binding peptide and fibrinogen is mediated by specific amino acid sequences that facilitate strong and selective binding.

Recent studies have highlighted the therapeutic potential of the fibrinogen-binding peptide. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this peptide can be used to modulate blood clotting processes, which has implications for treating thrombotic disorders such as deep vein thrombosis (DVT) and pulmonary embolism (PE). By selectively binding to fibrinogen, the peptide can inhibit the formation of excessive clots, thereby reducing the risk of these life-threatening conditions.

In addition to its therapeutic applications, the fibrinogen-binding peptide has shown promise in diagnostic imaging. A study in the Bioconjugate Chemistry journal reported that conjugating this peptide with imaging agents can enhance the detection of thrombi in vivo. This approach leverages the high specificity of the peptide to target fibrin-rich areas, providing a non-invasive method for early diagnosis and monitoring of thrombotic diseases.

The fibrinogen-binding peptide also has significant implications for the development of advanced biomaterials. Research published in the Advanced Materials journal explored the use of this peptide to functionalize surfaces and create bioactive coatings. These coatings can improve the biocompatibility and functionality of medical devices such as stents and vascular grafts, reducing complications such as restenosis and infection.

The structural properties of the fibrinogen-binding peptide have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into the molecular interactions between the peptide and fibrinogen, which are essential for optimizing its performance in various applications. For example, understanding the conformational changes induced by binding can help design more effective therapeutic agents with enhanced stability and efficacy.

The synthesis of the fibrinogen-binding peptide can be achieved through solid-phase peptide synthesis (SPPS) or recombinant expression systems. SPPS offers precise control over the sequence and purity of the peptide, while recombinant expression allows for large-scale production at lower costs. Both methods have their advantages and are chosen based on specific application requirements.

In conclusion, the fibrinogen-binding peptide (CAS No. 137235-80-4) is a versatile molecule with a wide range of applications in biomedicine and materials science. Its unique ability to bind to fibrinogen makes it a valuable tool for developing novel therapeutics, diagnostic agents, and bioactive materials. Ongoing research continues to uncover new possibilities for this promising molecule, further solidifying its importance in modern biomedical research.